Cas no 1251549-89-9 (5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine)
5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine
- 1251549-89-9
- 5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine
- 5-(5-((4-(3-chlorophenyl)piperazin-1-yl)methyl)-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine
- F3406-9035
- 5-[5-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-1,2,4-oxadiazol-3-yl]-N,N-diethylpyridin-2-amine
- AKOS021784238
-
- Inchi: 1S/C22H27ClN6O/c1-3-28(4-2)20-9-8-17(15-24-20)22-25-21(30-26-22)16-27-10-12-29(13-11-27)19-7-5-6-18(23)14-19/h5-9,14-15H,3-4,10-13,16H2,1-2H3
- InChI Key: RKVNNXSCVBQGDZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1CCN(CC2=NC(C3=CN=C(C=C3)N(CC)CC)=NO2)CC1
Computed Properties
- Exact Mass: 426.1934872g/mol
- Monoisotopic Mass: 426.1934872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 61.5Ų
5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-9035-2μmol |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-5μmol |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-10μmol |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-20μmol |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-1mg |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-2mg |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-3mg |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-4mg |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-5mg |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-9035-10mg |
5-(5-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine |
1251549-89-9 | 10mg |
$79.0 | 2023-09-10 |
5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine
Introduction to 5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine and Its Significance in Modern Chemical Biology
5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine, identified by its CAS number 1251549-89-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's structure incorporates several key functional groups, including a piperazine moiety, an oxadiazole ring, and an N,N-diethylpyridine substituent, which collectively contribute to its unique chemical properties and biological activities.
The piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. Its ability to interact with various biological targets makes it a versatile component in drug design. In the context of 5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine, the piperazine ring is linked to a chlorophenyl group and an alkyl chain extending from the oxadiazole ring, enhancing its potential for binding to specific biological receptors.
The 1,2,4-oxadiazole ring is another critical component of this compound. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this heterocyclic ring in 5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine suggests that the compound may exhibit similar therapeutic effects. Furthermore, the oxadiazole ring's ability to undergo various chemical transformations makes it a valuable scaffold for drug discovery and development.
The N,N-diethylpyridin-2-amine substituent adds another layer of complexity to the molecule. Pyridine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with biological targets. The diethylamino group enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications. This moiety also contributes to the compound's potential for further chemical modifications, allowing researchers to fine-tune its biological activity.
Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. 5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine fits well within this paradigm. Its structural features suggest that it may be capable of interacting with multiple receptors or enzymes involved in various disease pathways. This capability is particularly valuable in the treatment of complex diseases that involve multiple dysregulated pathways.
In vitro studies have begun to explore the potential biological activities of 5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-am ine. Initial findings indicate that the compound exhibits promising effects on several key biological targets. For instance, preliminary assays have shown that it may inhibit enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in a wide range of diseases, including neurodegenerative disorders and cardiovascular diseases.
Moreover, the compound's interaction with CNS-related receptors has been a focus of recent research. The piperazine moiety's ability to modulate neurotransmitter activity makes it a candidate for treating conditions such as depression and anxiety. By targeting specific neurotransmitter systems, 5-(5-{4-(3-chlorophenyl)piperazin -1 -y l m e t h y l } - 1 , 2 , 4 - o x a d i a z o l - 3 - y l ) - N , N - d i e t h y p y r i d i n - 2 - a m i n e may offer new therapeutic strategies for these conditions.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and cyclization processes. The synthesis strategy also incorporates protective group chemistry to prevent unwanted side reactions.
The pharmacokinetic profile of 5-(5-{4-(3-chlorophenyl)piperazin -1 -y l m e t h y l } - 1 , 2 , 4 - o x a d i a z o l - 3 - y l ) - N , N - d i e t h y p y r i d i n - 2 - a m i n e is another critical aspect that has been studied extensively. In vivo studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the drug reaches its target site at effective concentrations while minimizing toxicity.
One of the most exciting aspects of this compound is its potential for further derivatization and optimization. By modifying specific functional groups or introducing new moieties into its structure, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility makes 5-(5-{4-(3-chlorophenyl)piperazin -1 -y l m e t h y l } - 1 , 2 , 4 - o x a d i a z o l -3-y l ) - N , N-diethylpyridin -2-am ine an excellent candidate for structure-based drug design initiatives.
The development of novel therapeutic agents is often hindered by challenges such as drug resistance and off-target effects. However, 5-(5-{4-(3-chlorophenyl)piperazin – 1 – ylmethyl } – 1 , 2 , 4 – ox adia zol – 3 – yl ) – N , N – di eth yl py ridi n – 2 – am ine offers a promising approach to overcoming these challenges by targeting multiple pathways simultaneously or by modulating downstream effects through precise interactions with biological targets.
In conclusion, 5 -(5 – {4 – (3 – chlorophenyl) piper azin – 1 – ylm ethy l}– 1 , 2 , 4– ox adia zol– 3– yl)– N , N– di eth yl py ridi n– 2– am ine (CAS no: 1251549–89–9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research . Its multifunctional nature makes it an attractive candidate for further investigation into treating various diseases . As research continues to uncover new therapeutic applications, this compound is poised to play an important role in advancing modern medicine . p >
1251549-89-9 (5-(5-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-1,2,4-oxadiazol-3-yl)-N,N-diethylpyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)